Cas no 135042-88-5 (HYDROQUINIDINE 9-PHENANTHRYL ETHER)

HYDROQUINIDINE 9-PHENANTHRYL ETHER Properties

Names and Identifiers

• HYDROQUINIDINE 9-PHENANTHRYL ETHER
• 4-[(S)-[(2R,4S,5S)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]-phenanthren-9-yloxymethyl]-6-methoxyquinoline
• 381950_ALDRICH
• 9-O-(9'-phenanthryl) ether of dihydroquinidine
• dihydroquinidine 9-O-(9'-phenanthryl) ether
• dihydroquinidine 9'-phenanthryl ether
• hydroquinidine-9-phenanthryl ether
• O-(9-Phenanthryl)hydroquinidine
• CS-0104967
• dhqd-phn
• 4-[(S)-[(2R,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]-phenanthren-9-yloxymethyl]-6-methoxyquinoline
• (1S,2R,4S,5R)-5-Ethyl-2-((S)-(6-methoxyquinolin-4-yl)(phenanthren-9-yloxy)methyl)quinuclidine
• Hydroquinidine 9-phenanthryl ether
• E74923
• (9S)-10,11-Dihydro-6'-methoxy-9-(9-phenanthrenyloxy)cinchonan
• 135042-88-5
• SCHEMBL5892722
• +Expand

• InChIKey： TWOVHUYOMTVDRB-SAUGTVQKSA-N
• Inchi： InChI=1S/C34H34N2O2/c1-3-22-21-36-17-15-23(22)18-32(36)34(29-14-16-35-31-13-12-25(37-2)20-30(29)31)38-33-19-24-8-4-5-9-26(24)27-10-6-7-11-28(27)33/h4-14,16,19-20,22-23,32,34H,3,15,17-18,21H2,1-2H3/t22-,23-,32+,34-/m0/s1
• SMILES： CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OC)OC5=CC6=CC=CC=C6C7=CC=CC=C75

Computed Properties

• Exact Mass: 502.262028332g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 502.262028332g/mol
• Heavy Atom Count: 38
• Complexity: 790
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 34.6Ų

Experimental Properties

• Melting Point: 112 °C (dec.)(lit.)